Cas no 791819-04-0 (5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 791819-04-0
• MF: C₁₁H₁₅BFNO₂
• MW: 223.051706552505
• MDL: MFCD07367520
• CID: 562530
• PubChem ID: 17750466
• Update Time: 2025-07-17

5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 5-Fluoro-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 5-Fluoropyridine-2-boronic acid pinacol ester
• Pyridine,5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• F15079
• FT-0751296
• A839612
• 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• DTXSID70590524
• BS-23395
• WDUWZTFQBAISOZ-UHFFFAOYSA-N
• 791819-04-0
• AKOS015941076
• AB31135
• MFCD07367520
• EN300-1706303
• J-517497
• SCHEMBL111285
• CS-0109593
• 5-Fluoropyridine-2-boronic acid, pinacol ester
• DB-014157
• SY031091

• MDL： MFCD07367520
• Inchi： 1S/C11H15BFNO2/c1-10(2)11(3,4)16-12(15-10)9-6-5-8(13)7-14-9/h5-7H,1-4H3
• InChI Key： WDUWZTFQBAISOZ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(B2OC(C)(C)C(C)(C)O2)C=C1

Computed Properties

• Exact Mass: 223.11800
• Monoisotopic Mass: 223.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4A^2

Experimental Properties

• Density: 1.09
• Boiling Point: 286.9°C at 760 mmHg
• Flash Point: 127.3°C
• Refractive Index: 1.477
• PSA: 31.35000
• LogP: 1.51990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Recent Advances in the Application of 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 791819-04-0) in Chemical Biology and Pharmaceutical Research

The compound 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 791819-04-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic ester derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex bioactive molecules. Recent studies have highlighted its utility in the construction of fluorinated pyridine scaffolds, which are increasingly important in the design of novel therapeutics targeting various diseases, including cancer and infectious diseases.

One of the key advancements in the application of this compound is its use in the synthesis of kinase inhibitors. Kinases are critical targets in oncology, and the incorporation of fluorinated pyridine moieties has been shown to enhance the binding affinity and selectivity of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine served as a crucial intermediate in the synthesis of a new class of EGFR inhibitors, which exhibited potent activity against resistant mutations in non-small cell lung cancer (NSCLC).

In addition to its role in kinase inhibitor development, this compound has also been explored in the context of positron emission tomography (PET) imaging. Researchers have utilized its boronic ester functionality to incorporate fluorine-18 isotopes, enabling the synthesis of radiolabeled probes for in vivo imaging. A recent study in ACS Chemical Biology reported the successful use of this compound in the development of a PET tracer for imaging amyloid-beta plaques in Alzheimer's disease, showcasing its potential in diagnostic applications.

Another notable application of 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is in the field of antimicrobial drug discovery. A 2022 publication in Bioorganic & Medicinal Chemistry Letters described its use in the synthesis of novel fluoroquinolone derivatives with enhanced activity against multidrug-resistant bacterial strains. The study emphasized the importance of the fluoropyridine moiety in improving the pharmacokinetic properties and reducing the toxicity of these compounds.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing reaction conditions to improve yield and purity. A 2023 paper in Organic Process Research & Development outlined a novel catalytic system that significantly enhanced the efficiency of the Suzuki-Miyaura coupling involving this boronic ester, paving the way for its broader industrial application.

In conclusion, 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 791819-04-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in drug synthesis, imaging, and antimicrobial development underscores its importance in advancing therapeutic and diagnostic technologies. Future research is expected to further explore its potential in emerging areas such as targeted drug delivery and personalized medicine.